![molecular formula C12H24ClNO B1397606 3-[2-(Cyclobutylmethoxy)ethyl]piperidine hydrochloride CAS No. 1220016-97-6](/img/structure/B1397606.png)
3-[2-(Cyclobutylmethoxy)ethyl]piperidine hydrochloride
Overview
Description
3-[2-(Cyclobutylmethoxy)ethyl]piperidine hydrochloride is a useful research compound. Its molecular formula is C12H24ClNO and its molecular weight is 233.78 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structure Analysis Piperidine derivatives, including 3-[2-(Cyclobutylmethoxy)ethyl]piperidine hydrochloride, are prominent in chemical synthesis and analysis. Bekircan and Bektaş (2008) discussed the synthesis of various compounds, including piperidine derivatives, through the treatment of ethoxycarbonylhydrazones with hydrazine hydrate. The chemical structures of these compounds were confirmed through IR, 1H, and 13C-NMR data (Bekircan & Bektaş, 2008). Similarly, Liu et al. (2020) identified and quantified impurities in cloperastine hydrochloride, a piperidine derivative, using a variety of spectral data. This study is crucial for understanding the purity and composition of piperidine-related substances (Liu et al., 2020).
Biological and Pharmacological Activities Piperidine derivatives demonstrate significant biological and pharmacological activities. Gul et al. (2003) synthesized some piperidine derivatives and tested their toxicity using the brine shrimp bioassay, indicating their potential in drug development due to their toxicity profiles (Gul et al., 2003). Likewise, Faty et al. (2010) reported the synthesis of new compounds with piperidine structure, demonstrating their antibacterial and antifungal activities (Faty et al., 2010).
Crystal Structure and Molecular Analysis Understanding the molecular structure and crystallography of piperidine derivatives is crucial for their application in scientific research. Khan et al. (2013) and Thimmegowda et al. (2009) provided detailed insights into the molecular and crystal structures of piperidine derivatives, highlighting the importance of these compounds in the realm of molecular modeling and structural characterization (Khan et al., 2013); (Thimmegowda et al., 2009).
Antimicrobial Activities The antimicrobial properties of piperidine derivatives are a significant area of study. Ovonramwen et al. (2019) synthesized and characterized a piperidine derivative, demonstrating its moderate antimicrobial activities against various microorganisms (Ovonramwen et al., 2019). Additionally, Girgis et al. (2008) prepared pyridinecarboxylates, including those with piperidine structure, and screened them for vasodilation activity, revealing considerable properties and potential therapeutic applications (Girgis et al., 2008).
Properties
IUPAC Name |
3-[2-(cyclobutylmethoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO.ClH/c1-3-12(4-1)10-14-8-6-11-5-2-7-13-9-11;/h11-13H,1-10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQYJPDAKOOTEJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)COCCC2CCCNC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1220016-97-6 | |
Record name | Piperidine, 3-[2-(cyclobutylmethoxy)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220016-97-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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